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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Oseltamivir-d5
as an internal standard in pediatric pharmacokinetic (PK) studies of oseltamivir. Oseltamivir, a

prodrug, is rapidly converted to its active metabolite, oseltamivir carboxylate, which inhibits the

neuraminidase enzyme of influenza viruses, preventing the release of new viral particles from

infected cells.[1][2] Understanding the pharmacokinetics of oseltamivir in children is crucial for

establishing safe and effective dosing regimens, as drug metabolism and clearance can differ

significantly from adults.[2][3][4] The use of a stable isotope-labeled internal standard like

Oseltamivir-d5 is essential for accurate quantification of oseltamivir in biological matrices by

mass spectrometry.

Quantitative Data Summary
The following tables summarize key pharmacokinetic parameters and recommended dosing for

oseltamivir in pediatric populations based on various studies. These values are critical for

designing and interpreting pediatric PK studies.

Table 1: Recommended Oral Oseltamivir Dosing in Pediatric Patients
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Age Group
Recommended
Dose

Frequency Reference

< 14 days 3 mg/kg
Twice Daily

(Treatment)
[5]

14 days to < 1 year 3 mg/kg
Twice Daily

(Treatment)
[5]

3 months to < 1 year 3 mg/kg
Once Daily

(Chemoprophylaxis)
[5]

≤ 8 months 3.0 mg/kg Twice Daily [1][6]

9-11 months 3.5 mg/kg Twice Daily [1][6]

1-3 years (≤ 15 kg) 30 mg Twice Daily [3][4]

4-7 years (>15 to 23

kg)
45 mg Twice Daily [3][4]

8-12 years (>23 to 40

kg)
60 mg Twice Daily [3][4]

Table 2: Pharmacokinetic Parameters of Oseltamivir Carboxylate in Pediatric Patients

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.cdc.gov/flu/pdf/professionals/antivirals/Antiviral-Medications-Table2.pdf
https://www.cdc.gov/flu/pdf/professionals/antivirals/Antiviral-Medications-Table2.pdf
https://www.cdc.gov/flu/pdf/professionals/antivirals/Antiviral-Medications-Table2.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3563309/
https://www.researchgate.net/publication/278089351_Oseltamivir_Pharmacokinetics_Dosing_and_Resistance_Among_Children_Aged_2_Years_With_Influenza
https://pmc.ncbi.nlm.nih.gov/articles/PMC3563309/
https://www.researchgate.net/publication/278089351_Oseltamivir_Pharmacokinetics_Dosing_and_Resistance_Among_Children_Aged_2_Years_With_Influenza
https://www.researchgate.net/publication/12023415_Pharmacokinetics_and_Dosage_Recommendations_for_an_Oseltamivir_Oral_Suspension_for_the_Treatment_of_Influenza_in_Children
https://pubmed.ncbi.nlm.nih.gov/11310719/
https://www.researchgate.net/publication/12023415_Pharmacokinetics_and_Dosage_Recommendations_for_an_Oseltamivir_Oral_Suspension_for_the_Treatment_of_Influenza_in_Children
https://pubmed.ncbi.nlm.nih.gov/11310719/
https://www.researchgate.net/publication/12023415_Pharmacokinetics_and_Dosage_Recommendations_for_an_Oseltamivir_Oral_Suspension_for_the_Treatment_of_Influenza_in_Children
https://pubmed.ncbi.nlm.nih.gov/11310719/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Age Group
Oseltamivir
Dose

Target AUC₁₂
(ng·h/mL)

Key Findings Reference

0-8 months 3.0 mg/kg 2660 - 7700
Achieved target

drug exposure.
[1]

9-11 months 3.5 mg/kg 2660 - 7700
Achieved target

drug exposure.
[1]

12-23 months 30 mg 2660 - 7700

Some subjects

had exposures

below the target

range.

[1]

1-2 years 30 mg ~1850

Lower exposure

compared to the

3-5 year group.

[7]

3-5 years 45 mg ~2410

Higher exposure

compared to the

1-2 year group.

[7]

1-12 years 2 mg/kg Not Specified

Faster

elimination of the

active metabolite

than in

adolescents and

adults.

[3][4]

Experimental Protocols
Pediatric Pharmacokinetic Study Protocol
This protocol outlines a typical design for a pediatric pharmacokinetic study of oseltamivir.

Objective: To determine the pharmacokinetic profile of oseltamivir and its active metabolite,

oseltamivir carboxylate, in a specific pediatric population.

Study Design:
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Design: Open-label, single- or multiple-dose pharmacokinetic study.[1][4]

Population: Enroll subjects within a specific age range (e.g., <2 years).[1]

Dosing: Administer an age- and weight-appropriate dose of oseltamivir oral suspension.[1][3]

[4]

Sampling: Collect a minimum of 0.5 mL of whole blood at predetermined time points. For

steady-state analysis, samples can be collected on day 3 of treatment at 0 hours (pre-dose),

1 hour, 2-3 hours, 5-7 hours, and 10-12 hours post-dose.[1]

Sample Handling: Collect blood in tubes containing an anticoagulant (e.g., K₂EDTA or

sodium fluoride and potassium oxalate).[8][9] Process blood to plasma by centrifugation

(e.g., 1500 x g for 10 minutes at 4°C) within 60 minutes of collection.[10] Store plasma

samples at -70°C or -80°C until analysis.[9][10]

Bioanalytical Method: LC-MS/MS Quantification of
Oseltamivir
This protocol describes a liquid chromatography-tandem mass spectrometry (LC-MS/MS)

method for the simultaneous quantification of oseltamivir and oseltamivir carboxylate in

pediatric plasma samples, using Oseltamivir-d5 as an internal standard.

Materials:

Oseltamivir and Oseltamivir Carboxylate reference standards

Oseltamivir-d5 (internal standard)

HPLC-grade acetonitrile, methanol, and water

Formic acid or ammonium formate

Human plasma (for calibration standards and quality controls)

Instrumentation:
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High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

Preparation of Stock and Working Solutions:

Prepare individual stock solutions of oseltamivir, oseltamivir carboxylate, and Oseltamivir-
d5 in a suitable solvent (e.g., water or methanol) at a concentration of 1 mg/mL.[9]

Prepare working standard solutions by serial dilution of the stock solutions to create

calibration standards and quality control (QC) samples at various concentrations.[9]

Sample Preparation (Solid Phase Extraction - SPE):

To 200 µL of plasma sample, calibration standard, or QC sample, add the internal

standard solution (Oseltamivir-d5).[11]

Perform a solid-phase extraction to remove plasma proteins and interferences.[11]

Elute the analytes and internal standard from the SPE cartridge.

LC-MS/MS Analysis:

Chromatographic Separation:

Column: A suitable C18 reversed-phase column (e.g., Symmetry C18, 100 mm x 4.6

mm, 5 µm).[11]

Mobile Phase: A mixture of acetonitrile and an aqueous solution containing an additive

like 10 mM ammonium formate.[11]

Flow Rate: A typical flow rate is around 0.7 mL/min.[12][13]

Injection Volume: Inject a small volume of the extracted sample (e.g., 10 µL).
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Mass Spectrometric Detection:

Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions (example):

Oseltamivir: m/z 313.3 → 166.1[8]

Oseltamivir-d5: m/z 318.1 → 171.2[12]

Oseltamivir Carboxylate: m/z 285.1 → 138.1[12]

Data Analysis:

Quantify the concentrations of oseltamivir and oseltamivir carboxylate in the samples by

comparing the peak area ratios of the analytes to the internal standard (Oseltamivir-d5)

against the calibration curve.
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Caption: Oseltamivir metabolism and mechanism of action.
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Caption: Workflow for a pediatric pharmacokinetic study of oseltamivir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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